Cas no 107467-08-3 (4-Pyridinecarboxaldehyde,5-(hydroxymethyl)-2-methyl-3-(sulfooxy)-)

• Product name: 4-Pyridinecarboxaldehyde,5-(hydroxymethyl)-2-methyl-3-(sulfooxy)-
• CAS No: 107467-08-3
• MF: C₈H₉NO₆S
• MW: 247.225161314011
• CID: 219187
• PubChem ID: 147119

4-Pyridinecarboxaldehyde,5-(hydroxymethyl)-2-methyl-3-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,5-(hydroxymethyl)-2-methyl-3-(sulfooxy)-
• [4-formyl-5-(hydroxymethyl)-2-methylpyridin-3-yl] hydrogen sulfate
• pyridoxal 3-sulfate
• 4-formyl-5-(hydroxymethyl)-2-methylpyridin-3-yl hydrogen sulfate
• DTXSID80148055
• 107467-08-3

• Inchi： InChI=1S/C8H9NO6S/c1-5-8(15-16(12,13)14)7(4-11)6(3-10)2-9-5/h2,4,10H,3H2,1H3,(H,12,13,14)
• InChI Key： XDBPDBYGCCFJLZ-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C)C(OS(=O)(O)=O)=C1C=O

Computed Properties

• Exact Mass: 247.01507
• Monoisotopic Mass: 247.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų
• XLogP3: -1.1

Experimental Properties

• Density: 1.643
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.613
• PSA: 113.79
• LogP: 0.95720